![molecular formula C8H8N2O B585402 5-Methoxy-3-methylpicolinonitrile CAS No. 1256792-12-7](/img/structure/B585402.png)
5-Methoxy-3-methylpicolinonitrile
Overview
Description
Synthesis Analysis
The synthesis of 5-Methoxy-3-methylpicolinonitrile involves the reaction of 5-hydroxy-3-methyl-pyridine-2-carbonitrile with methanol in the presence of triphenylphosphine and DIAD . The reaction mixture is stirred at room temperature for 18 hours, then diluted with ethyl acetate and washed with water and brine . The aqueous layers are re-extracted with ethyl acetate, and the combined organic layers are dried over sodium sulfate, filtered, and the filtrate is concentrated .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8N2O/c1-6-3-7(11-2)5-10-8(6)4-9/h3,5H,1-2H3 . The InChI key is DZMOOZGVHAPCHF-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid or semi-solid or liquid or lump . It is stored at room temperature in an inert atmosphere .Scientific Research Applications
Synthesis and Chemical Reactions :
- Irradiation of certain azirines in the presence of carboxylate esters produces 5-alkoxy-3-oxazolines, which can be transformed into 5-methoxy-3-oxazolines. This process facilitates the accessibility of various 5-alkoxy-3-oxazolines (Gilgen et al., 1975).
- Electrochemical decarboxylative methoxylation of certain cyclic L-threonine derivatives produces 4-methoxy-5-methyl-2-oxazolinone, which acts as a diastereoselective amidoalkylation reagent (Zietlow & Steckhan, 1994).
- Methoxy-modified kaolinite has been used as a carrier for the anticancer drug 5-fluorouracil, showing potential for controlled release in drug delivery systems (Tan et al., 2017).
Pharmacological Applications :
- Certain quinazoline derivatives containing a methoxy group have been shown to inhibit tubulin polymerization, indicating potential as anticancer agents (Wang et al., 2014).
- Methoxy-substituted indoles have been studied for their inhibition of tubulin polymerization and potential cytostatic activity in cancer treatment (Gastpar et al., 1998).
- A novel serotonin receptor antagonist, SUVN-502, containing a methoxy group, has been developed for potential treatment of Alzheimer's disease (Nirogi et al., 2017).
Analytical and Material Science Applications :
- Methoxy isatin-appended rhodamine dye has been designed as a chemosensor for Al3+ ions, indicating applications in analytical chemistry (Dhara et al., 2014).
- Methoxy-modified kaolinite has shown high-capacity loading of 5-fluorouracil, indicating its potential as an efficient drug carrier in pharmaceutical industries (Tan et al., 2014).
Safety and Hazards
properties
IUPAC Name |
5-methoxy-3-methylpyridine-2-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c1-6-3-7(11-2)5-10-8(6)4-9/h3,5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZMOOZGVHAPCHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1C#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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